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Compound Focus: Cymarin

CAS No.: 508-77-0

Cat. No.: S564717

Get Quote

The table below consolidates key physical and safety data for Cymarin from supplier sources [1] [2].

Parameter Specification / Value

Recommended Storage
Temperature

2-8°C [1] [2]

Physical Form Solid, neat substance [1] [2]

Typical Purity ≥95.0% to ≥96% (HPLC) [1] [2]

Melting Point 148°C [1]

Safety & Hazard
Statements

H301+H331 (Toxic if swallowed or inhaled), H373 (May cause damage to

organs through prolonged or repeated exposure) [1]

Signal Word Danger [1]

Workflow for Handling and Stability Assessment

While detailed protocols for Cymarin were not available, you can adapt the following general workflow to

establish standard operating procedures. This diagram outlines the key stages from preparation to analysis:
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Start: Retrieve Cymarin from 2-8°C

Weighing & Preparation
(Controlled Environment)

Solution Preparation
(Use Appropriate Solvent)

Experimental Application
(e.g., Bioassay, Analysis)

Stability Monitoring
(Assay Performance, HPLC Purity Check)

Troubleshooting & Documentation

Document Results

Click to download full resolution via product page

Frequently Asked Questions (FAQ)

Based on the available data, here are answers to potential user questions:

Q1: Why is Cymarin stored at 2-8°C? Storing Cymarin at 2-8°C is a standard precaution to maintain its

chemical integrity and potency over time. Refrigerated storage slows down potential decomposition

processes, ensuring the compound remains stable and suitable for experimental use.

Q2: What are the critical safety precautions for handling Cymarin? Cymarin is classified as toxic. You

must observe the following precautions [1]:
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Use personal protective equipment (PPE) including gloves and safety glasses.

Avoid inhalation and ingestion.
Work in a well-ventilated area, preferably a fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive first-aid and handling measures.

Q3: How can I verify the stability of my Cymarin stock? The most common method is to check its purity

using High-Performance Liquid Chromatography (HPLC) [1] [2]. A significant drop in purity percentage

compared to the certificate of analysis (CoA) indicates potential degradation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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